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7-bis(beta-chloroethyl)aminomethyl-6,14-endoethenotetrahydrooripavine 7-bis(beta-chloroethyl)aminomethyl-6,14-endoethenotetrahydrooripavine
Brand Name: Vulcanchem
CAS No.: 114836-79-2
VCID: VC0037511
InChI: InChI=1S/C25H32Cl2N2O3/c1-28-10-7-24-20-16-3-4-18(30)21(20)32-22(24)25(31-2)6-5-23(24,19(28)13-16)14-17(25)15-29(11-8-26)12-9-27/h3-6,17,19,22,30H,7-15H2,1-2H3/t17-,19-,22-,23?,24+,25+/m1/s1
SMILES: CN1CCC23C4C5(C=CC2(C1CC6=C3C(=C(C=C6)O)O4)CC5CN(CCCl)CCCl)OC
Molecular Formula: C25H32Cl2N2O3
Molecular Weight: 479.4 g/mol

7-bis(beta-chloroethyl)aminomethyl-6,14-endoethenotetrahydrooripavine

CAS No.: 114836-79-2

Main Products

VCID: VC0037511

Molecular Formula: C25H32Cl2N2O3

Molecular Weight: 479.4 g/mol

7-bis(beta-chloroethyl)aminomethyl-6,14-endoethenotetrahydrooripavine - 114836-79-2

CAS No. 114836-79-2
Product Name 7-bis(beta-chloroethyl)aminomethyl-6,14-endoethenotetrahydrooripavine
Molecular Formula C25H32Cl2N2O3
Molecular Weight 479.4 g/mol
IUPAC Name (2S,6R,14R,15S,19R)-19-[bis(2-chloroethyl)aminomethyl]-15-methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,16-tetraen-11-ol
Standard InChI InChI=1S/C25H32Cl2N2O3/c1-28-10-7-24-20-16-3-4-18(30)21(20)32-22(24)25(31-2)6-5-23(24,19(28)13-16)14-17(25)15-29(11-8-26)12-9-27/h3-6,17,19,22,30H,7-15H2,1-2H3/t17-,19-,22-,23?,24+,25+/m1/s1
Standard InChIKey FTKOCAZZFUDHDQ-OXLBYMFNSA-N
Isomeric SMILES CN1CC[C@]23[C@@H]4[C@@]5(C=CC2([C@H]1CC6=C3C(=C(C=C6)O)O4)C[C@@H]5CN(CCCl)CCCl)OC
SMILES CN1CCC23C4C5(C=CC2(C1CC6=C3C(=C(C=C6)O)O4)CC5CN(CCCl)CCCl)OC
Canonical SMILES CN1CCC23C4C5(C=CC2(C1CC6=C3C(=C(C=C6)O)O4)CC5CN(CCCl)CCCl)OC
Synonyms 7-bis(beta-chloroethyl)aminomethyl-6,14-endoethenotetrahydrooripavine
alpha-CAM
PubChem Compound 196705
Last Modified Nov 11 2021
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